Cas no 1251591-49-7 (N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide)

• Product Name: N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide
• CAS No: 1251591-49-7
• MF: C₂₂H₂₂ClN₅O₂
• MW: 423.895383358002
• CID: 6175897
• PubChem ID: 49665425
• Update Time: 2025-10-30

N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide
• F3406-7794
• AKOS024485505
• N-(1-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-3-methylbenzamide
• N-[1-[1-(4-chlorophenyl)triazole-4-carbonyl]piperidin-4-yl]-3-methylbenzamide
• 1251591-49-7
• N-{1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-3-methylbenzamide

• Inchi： 1S/C22H22ClN5O2/c1-15-3-2-4-16(13-15)21(29)24-18-9-11-27(12-10-18)22(30)20-14-28(26-25-20)19-7-5-17(23)6-8-19/h2-8,13-14,18H,9-12H2,1H3,(H,24,29)
• InChI Key： RMZMZZAKMDGFSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(N2CCC(CC2)NC(C2C=CC=C(C)C=2)=O)=O)N=N1

Computed Properties

• Exact Mass: 423.1462027g/mol
• Monoisotopic Mass: 423.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.1Ų

Additional information on N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide

Research Brief on N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide (CAS: 1251591-49-7)

Recent studies on the compound N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide (CAS: 1251591-49-7) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-piperidine scaffold, has been investigated for its pharmacological properties, particularly in the context of targeted therapies. The structural complexity and functional groups present in this molecule suggest its applicability in modulating specific biological pathways, making it a subject of intense research.

The synthesis and characterization of 1251591-49-7 have been detailed in several recent publications, emphasizing its high purity and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure. Furthermore, computational modeling studies have provided insights into its binding affinity towards various protein targets, particularly those involved in inflammatory and oncogenic pathways. These findings underscore the compound's potential as a lead molecule for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological targets. For instance, research has shown that N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide exhibits significant inhibitory activity against specific kinases implicated in cancer progression. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated, revealing favorable properties such as good oral bioavailability and moderate half-life. These attributes position the compound as a viable candidate for further preclinical development.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthetic route for 1251591-49-7 to enhance yield and scalability. Green chemistry approaches, such as the use of catalytic methods and solvent-free conditions, have been explored to minimize environmental impact. These advancements not only improve the feasibility of large-scale production but also align with the growing emphasis on sustainable drug development practices.

The therapeutic potential of this compound extends beyond oncology. Preliminary studies have investigated its application in neurodegenerative diseases, where it has shown promise in modulating neuroinflammatory responses. The compound's ability to cross the blood-brain barrier, as evidenced by recent pharmacokinetic studies, further supports its potential in treating central nervous system disorders. However, comprehensive toxicological assessments are still underway to ensure its safety profile.

In conclusion, N-{1-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-3-methylbenzamide (CAS: 1251591-49-7) represents a multifaceted molecule with significant therapeutic potential. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its applications across various disease models. The compound's unique chemical structure and promising biological activity make it a noteworthy subject in the realm of chemical biology and drug discovery.